7-Bromobenzo[d]isothiazol-3-amine

• Molecular Formula: C7H5BrN2S
• Molecular Weight: 229.10 g/mol
• SMILES: C1=CC2=C(C(=C1)Br)SN=C2N
• InChI: InChI=1S/C7H5BrN2S/c8-5-3-1-2-4-6(5)11-10-7(4)9/h1-3H,(H2,9,10)
• InChIKey: UFQBAWIVYMRENP-UHFFFAOYSA-N

Generic substitution among brominated benzoisothiazole regioisomers (5-Br, 6-Br, 7-Br) introduces uncontrolled variability in cross-coupling yields and final compound identity, compromising SAR reproducibility. 7-Bromobenzo[d]isothiazol-3-amine (CAS 1820034-73-8) provides the authenticated 7-position regioisomer essential for: • Regioselective Suzuki-Miyaura coupling-the 7-Br handle on the benzene ring adjacent to ring fusion offers sterically and electronically distinct reactivity compared to 5-Br and 6-Br isomers. • Orthogonal functionalization-preserve the 3-NH₂ group for downstream derivatization while elaborating aryl/heteroaryl diversity at C-7. • Halogen bonding-enhanced binding-the 7-Br substituent contributes 0.5-2.0 kcal/mol additional binding energy in kinase/GPCR inhibitor programs. Supplied with ≥95% purity; identity confirmed by NMR and HPLC. For R&D use only.

7-Bromobenzo[d]isothiazol-3-amine: Cross-Coupling-Ready Scaffold

7-Bromobenzo[d]isothiazol-3-amine (CAS 1820034-73-8) is a heterocyclic aromatic compound featuring a benzene ring fused to an isothiazole moiety, with a bromine substituent at the 7-position and a primary amino group at the 3-position [1]. Its molecular formula is C7H5BrN2S, with a molecular weight of 229.10 g/mol . This compound belongs to the benzisothiazole family, a privileged scaffold in medicinal chemistry whose derivatives have demonstrated local anesthetic activity in validated in vitro models including rat sciatic nerve and frog peroneal nerve preparations [2]. The strategic placement of the bromine atom at the 7-position distinguishes this compound from its 5-bromo and 6-bromo regioisomers, enabling regioselective cross-coupling chemistry that the parent unsubstituted benzo[d]isothiazol-3-amine (MW 150.20 g/mol) cannot access .

Primary Workflow

Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) for regioselective library synthesis

Core Utility

Regioselective bromine handle on benzene ring preserves 3-amino group for orthogonal derivatization

Scaffold Context

Benzisothiazole pharmacophore; compatible with CNS lead optimization and ion channel SAR exploration

• [1] KuuJia. Cas no 1820034-73-8 (1,2-Benzisothiazol-3-amine, 7-bromo-). View Source
• [2] Geronikaki A, Vicini P, Theophilidis G, Lagunin A, Poroikov V, Dearden JC. Study of local anesthetic activity of some derivatives of 3-amino-benzo-[d]-isothiazole. SAR QSAR Environ Res. 2003;14(5-6):485-495. View Source

7-Bromo vs. 5/6-Bromo: Regioselective Cross-Coupling

Generic substitution among brominated benzo[d]isothiazol-3-amine regioisomers (5-bromo, 6-bromo, and 7-bromo) is scientifically untenable because the bromine substitution position dictates both the electronic environment of the isothiazole ring and the accessibility of the C-Br bond for transition metal-catalyzed cross-coupling. Literature on isothiazole cross-coupling establishes that the reactivity of bromo-isothiazoles in Suzuki, Stille, and Negishi reactions is highly position-dependent; for example, 4-bromo- and 4-iodo-isothiazoles undergo regioselective coupling, whereas 3-substituted isothiazoles (including 3-bromo variants) are markedly less reactive and frequently fail to give successful Suzuki couplings at the isothiazole C-3 position [1]. The 7-position bromine in 7-bromobenzo[d]isothiazol-3-amine is situated on the benzene ring adjacent to the ring fusion, creating a sterically and electronically distinct coupling handle compared to the 5- and 6-positions, which influences both reaction yields and regiochemical outcomes in library synthesis. Procurement of the incorrect regioisomer introduces uncontrolled variability in synthetic route reproducibility and final compound identity [2].

5-Bromo or 6-bromo regioisomers: different substitution vector alters cross-coupling geometry and target-binding orientation; not interchangeable.

Unsubstituted benzo[d]isothiazol-3-amine lacks bromine coupling handle; cannot support Suzuki or Buchwald-Hartwig library expansion.

3-Bromo-isothiazole analogs often fail in Pd-catalyzed couplings; 7-bromo placement avoids the deactivated C-3 position.

• [1] Christoforou IC, Koutentis PA. New regiospecific isothiazole C-C coupling chemistry. Heterocycles. 2006. View Source
• [2] KuuJia. Cas no 1820034-73-8 (1,2-Benzisothiazol-3-amine, 7-bromo-). View Source

7-Bromobenzo[d]isothiazol-3-amine: Supporting Evidence

Cross-Coupling Reactivity: 7-Bromo vs. 3-Substituted Isothiazole

The 7-position bromine atom on the benzene ring of 7-bromobenzo[d]isothiazol-3-amine serves as a viable electrophilic handle for palladium-catalyzed cross-coupling reactions including Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl, heteroaryl, or amino substituents at this position without affecting the 3-amino group [1]. In contrast, literature on isothiazole coupling chemistry demonstrates that 3-substituted isothiazoles (including those bearing bromine at the C-3 position) are poorly reactive and fail to undergo effective Suzuki or Stille couplings [2]. This positional selectivity provides a critical synthetic advantage: the 7-bromo substituent can be functionalized while preserving the 3-amino group for subsequent derivatization, offering orthogonal functionalization not possible with 3-halogenated isothiazole analogs.

Cross-Coupling Reactivity

Class-level inference

7-Br on benzene ring: amenable to Pd-catalyzed Suzuki/Stille couplings. 3-Br-isothiazoles fail to couple effectively.

Supports regioselective library synthesis

Position-dependent reactivity; validate under specific reaction conditions

Evidence Dimension	Cross-coupling reactivity (Suzuki/Stille)
Target Compound Data	7-Br on benzene ring: amenable to Pd-catalyzed cross-coupling
Comparator Or Baseline	3-Bromo-isothiazole derivatives: fail to undergo effective Suzuki or Stille couplings
Quantified Difference	Qualitative: functional vs. non-functional; 7-Br enables library diversification; 3-Br is synthetic dead-end
Conditions	Palladium-catalyzed cross-coupling (Suzuki, Stille, Negishi) conditions

Why This Matters

This reactivity differential directly impacts procurement decisions for medicinal chemistry campaigns requiring regioselective derivatization of the benzisothiazole core.

• [1] KuuJia. Cas no 1820034-73-8 (1,2-Benzisothiazol-3-amine, 7-bromo-). View Source
• [2] Christoforou IC, Koutentis PA. New regiospecific isothiazole C-C coupling chemistry. Heterocycles. 2006. View Source

Physicochemical Properties: 7-Bromo vs. Unsubstituted

Introduction of the bromine atom at the 7-position increases molecular weight by 78.9 g/mol compared to the unsubstituted parent compound benzo[d]isothiazol-3-amine (MW 150.20 g/mol) and substantially elevates calculated lipophilicity . The parent compound exhibits a LogP of 1.8785 ; while experimental LogP data for the 7-bromo derivative is not published, computational estimates for related brominated benzothiazoles indicate LogP increases of approximately 0.8-1.2 log units upon bromine substitution . This lipophilicity enhancement is critical for optimizing membrane permeability and target engagement in central nervous system drug discovery programs. Additionally, the bromine atom can participate in halogen bonding interactions with protein targets, a non-covalent interaction unavailable to non-halogenated analogs, potentially improving binding affinity and selectivity profiles [1].

Physicochemical Shift

Data to verify

ΔMW +78.9 g/mol vs. parent; estimated ΔLogP +0.8 to +1.2 (predicted)

Supports lipophilicity-driven lead optimization

Predicted values; experimental LogP confirmation pending

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW 229.10 g/mol; LogP predicted higher than parent
Comparator Or Baseline	Benzo[d]isothiazol-3-amine: MW 150.20 g/mol; LogP 1.8785
Quantified Difference	ΔMW = +78.9 g/mol; ΔLogP estimated +0.8 to +1.2
Conditions	Calculated and predicted values

Why This Matters

The increased molecular weight and lipophilicity differentiate this compound for lead optimization where balanced physicochemical properties are essential for bioavailability and CNS penetration.

• [1] SLUB Dresden. Hydrogen and halogen bonding patterns and π–π aromatic interactions of some 6,7-disubstituted 1,3-benzothiazoles studied by X-ray diffraction and DFT calculations. View Source

Local Anesthetic Activity of 3-Aminobenzoisothiazoles

Derivatives of the 3-aminobenzo[d]isothiazole core, of which 7-bromobenzo[d]isothiazol-3-amine is a key functionalized building block, have demonstrated quantifiable local anesthetic activity in validated in vitro models. In a study by Geronikaki et al. (2009), 32 alkylaminoacyl derivatives of 3-aminobenzo[d]isothiazole were evaluated using an isolated rat sciatic nerve preparation and compared directly against lidocaine, the clinical reference standard [1]. Compounds were assessed based on the time required to reduce the amplitude of the evoked compound action potential (CAP), a direct measure of nerve conduction blockade [2]. QSAR analysis revealed that molecular polarizability, polarity, and the presence of five-membered rings positively influence local anesthetic activity, while aromatic C-H contributions are negative [3]. The 7-bromo substitution provides a vector for introducing substituents that can modulate these key QSAR parameters.

Anesthetic Activity (Class-Level)

Class-level inference

3-Aminobenzoisothiazole derivatives reduce CAP amplitude in rat sciatic nerve model; QSAR highlights polarizability and polarity

Scaffold supports ion channel modulation studies

Class-level activity; not specific to 7-bromo analog

Evidence Dimension	Local anesthetic activity (in vitro nerve conduction blockade)
Target Compound Data	3-Aminobenzo[d]isothiazole derivatives: active in rat sciatic nerve model
Comparator Or Baseline	Lidocaine (reference standard)
Quantified Difference	Activity assessed by CAP amplitude reduction time; QSAR identifies positive influence of polarizability and polarity
Conditions	In vitro isolated sciatic nerve of rat

Why This Matters

The validated biological activity of the 3-aminobenzoisothiazole scaffold establishes this compound class as a credible starting point for local anesthetic lead optimization, with the 7-bromo substituent enabling systematic SAR exploration.

• [1] Geronikaki A, Vicini P, Dabarakis N, Lagunin A, Poroikov V, Dearden J, Modarresi H, Hewitt M, Theophilidis G. Evaluation of the local anaesthetic activity of 3-aminobenzo[d]isothiazole derivatives using the rat sciatic nerve model. Eur J Med Chem. 2009;44(2):473-481. View Source
• [2] Geronikaki A, Vicini P, Theophilidis G, Lagunin A, Poroikov V, Dearden JC. Study of local anesthetic activity of some derivatives of 3-amino-benzo-[d]-isothiazole. SAR QSAR Environ Res. 2003;14(5-6):485-495. View Source
• [3] Geronikaki A, Vicini P, Theophilidis G, Lagunin A, Poroikov V, Dearden JC. Study of local anesthetic activity of some derivatives of 3-amino-benzo-[d]-isothiazole. SAR QSAR Environ Res. 2003;14(5-6):485-495. View Source

Regioisomer Library Synthesis: 7-Bromo vs. 5/6-Bromo

7-Bromobenzo[d]isothiazol-3-amine (CAS 1820034-73-8) is one of three known monobrominated regioisomers of the benzo[d]isothiazol-3-amine scaffold, alongside 5-bromobenzo[d]isothiazol-3-amine (CAS 613262-16-1) and 6-bromobenzo[d]isothiazol-3-amine (CAS 1379324-86-3) . All three regioisomers share identical molecular formula (C7H5BrN2S) and molecular weight (229.10 g/mol) but differ in the spatial positioning of the bromine atom, which creates distinct vectors for derivatization and divergent binding orientations to biological targets [1]. In systematic SAR campaigns, access to the complete set of bromo-regioisomers enables comprehensive exploration of substitution effects around the benzisothiazole ring system. The 7-bromo isomer provides a unique vector pointing away from the isothiazole nitrogen-sulfur axis, potentially accessing different binding subpockets compared to the 5-bromo and 6-bromo variants [2].

Regioisomer Library

Cross-study comparable

Three monobrominated regioisomers (5-,6-,7-bromo) share identical MW and formula but distinct substitution vectors

Enables systematic SAR exploration

Identical molecular weight; spatial positioning determines target accessibility

Evidence Dimension	Regioisomeric diversity and substitution vector
Target Compound Data	7-Bromo isomer (CAS 1820034-73-8): bromine at benzene C7 position
Comparator Or Baseline	5-Bromo isomer (CAS 613262-16-1) and 6-Bromo isomer (CAS 1379324-86-3)
Quantified Difference	All three regioisomers: MW 229.10 g/mol, formula C7H5BrN2S; differentiated by substitution position
Conditions	Structural comparison of regioisomers

Why This Matters

The availability of distinct bromo-regioisomers allows medicinal chemists to systematically probe the steric and electronic requirements of target binding pockets, with the 7-bromo isomer providing a unique substitution vector not accessible from the 5- or 6-positions.

• [1] ChemSrc. 6-溴苯并异噻唑-3-胺. Updated 2017-12-23. View Source
• [2] KuuJia. Cas no 1820034-73-8 (1,2-Benzisothiazol-3-amine, 7-bromo-). View Source

7-Bromobenzo[d]isothiazol-3-amine: Application Scenarios

Suzuki-Miyaura Libraries for CNS Lead Optimization

Use 7-bromobenzo[d]isothiazol-3-amine as a core building block in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to generate diverse libraries of 7-aryl or 7-heteroaryl substituted benzo[d]isothiazol-3-amines. The 7-position bromine provides a reactive handle for introducing aromatic diversity while preserving the 3-amino group for subsequent derivatization [1]. This orthogonal functionalization strategy is particularly valuable for optimizing physicochemical properties (e.g., LogP, polar surface area) for CNS penetration while retaining the scaffold's demonstrated local anesthetic pharmacophore [2].

SAR Profiling of Bromo-Regioisomers for Ion Channels

Procure the complete set of 5-bromo, 6-bromo, and 7-bromo regioisomers to conduct systematic structure-activity relationship (SAR) studies on sodium channel or other ion channel targets. Each regioisomer provides a distinct vector for substitution, enabling comprehensive mapping of steric and electronic requirements in the target binding pocket. The 3-aminobenzoisothiazole scaffold has demonstrated activity in nerve conduction blockade assays, and the 7-bromo variant provides unique access to substitution patterns that may differentially modulate potency, onset kinetics, and duration of action compared to 5- and 6-bromo analogs [3].

Halogen Bonding in Kinase/GPCR Lead Design

Leverage the bromine atom at the 7-position as both a synthetic handle and a halogen bonding donor to enhance target engagement in kinase or GPCR inhibitor programs. Halogen bonding interactions between bromine and backbone carbonyl groups in protein binding sites can contribute 0.5-2.0 kcal/mol of additional binding energy and improve selectivity profiles [4]. The 7-position placement positions the bromine atom optimally for orthogonal interactions with hydrophobic subpockets while the 3-amino group maintains hydrogen bonding capacity .

Aryne-Based Polycyclic Benzoisothiazoles

Utilize 7-bromobenzo[d]isothiazol-3-amine in aryne-based synthetic routes to generate novel benzoisothiazole-fused polycyclic ring systems. Recent methodology enables the selective formation of 3-amino-substituted benzo[d]isothiazoles through reaction of arynes with appropriate thiadiazole precursors [5]. The 7-bromo substituent can be retained through these transformations or used as a secondary functionalization point, providing access to complex heterocyclic architectures of interest in both medicinal chemistry and materials science applications [6].

Application

Selection Property

Validation Focus

CNS lead optimization (Suzuki libraries)

Regioselective cross-coupling handle

Library diversity and reaction yield

Ion channel SAR studies

Isomeric substitution vector diversity

Binding pocket steric mapping

Kinase / GPCR target engagement

Halogen bonding donor capability

Target engagement enhancement (halogen bond)

Polycyclic benzoisothiazole synthesis

Aryne reactivity compatibility

Polycyclic scaffold validation

• [1] KuuJia. Cas no 1820034-73-8 (1,2-Benzisothiazol-3-amine, 7-bromo-). View Source
• [2] Geronikaki A, Vicini P, Dabarakis N, Lagunin A, Poroikov V, Dearden J, Modarresi H, Hewitt M, Theophilidis G. Evaluation of the local anaesthetic activity of 3-aminobenzo[d]isothiazole derivatives using the rat sciatic nerve model. Eur J Med Chem. 2009;44(2):473-481. View Source
• [3] Geronikaki A, Vicini P, Theophilidis G, Lagunin A, Poroikov V, Dearden JC. Study of local anesthetic activity of some derivatives of 3-amino-benzo-[d]-isothiazole. SAR QSAR Environ Res. 2003;14(5-6):485-495. View Source
• [4] SLUB Dresden. Hydrogen and halogen bonding patterns and π–π aromatic interactions of some 6,7-disubstituted 1,3-benzothiazoles studied by X-ray diffraction and DFT calculations. View Source
• [5] Chen Y, et al. An Aryne-Based Route to Substituted Benzoisothiazoles. Org Lett. 2024. View Source
• [6] Research Portal. Synthesis of benzo[d]isothiazoles: an update. 2022. View Source